Cromoglicic acid Cromoglicic acid Cromolyn is a synthetic mast cell stabilizer with anti-inflammatory activity. Cromolyn probably interferes with the antigen-mediated calcium ion influx into mast cells. This prevents mast cell degranulation, resulting in mast cell stabilization and inhibition of the release of inflammatory mediators, such as histamine and leukotrienes, which are involved in type I allergic reactions. Cromolyn also prevents inflammatory mediator release from eosinophils.
Cromoglicic acid, also known as cromolyn or cromoglycate, belongs to the class of organic compounds known as chromones. Chromones are compounds containing a benzopyran-4-one moiety. Cromoglicic acid is a drug which is used for the management of patients with bronchial asthma. also used in the treatment of vernal keratoconjunctivitis, vernal conjunctivitis, and vernal keratitis. Cromoglicic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cromoglicic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, cromoglicic acid is primarily located in the membrane (predicted from logP).
Cromolyn is a Mast Cell Stabilizer. The physiologic effect of cromolyn is by means of Decreased Histamine Release.
Brand Name: Vulcanchem
CAS No.: 16110-51-3
VCID: VC0099618
InChI: InChI=1S/C23H16O11/c24-11(9-31-14-3-1-5-16-20(14)12(25)7-18(33-16)22(27)28)10-32-15-4-2-6-17-21(15)13(26)8-19(34-17)23(29)30/h1-8,11,24H,9-10H2,(H,27,28)(H,29,30)
SMILES: C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)O)O)C(=O)C=C(O2)C(=O)O
Molecular Formula: C23H16O11
Molecular Weight: 468.4 g/mol

Cromoglicic acid

CAS No.: 16110-51-3

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VCID: VC0099618

Molecular Formula: C23H16O11

Molecular Weight: 468.4 g/mol

Cromoglicic acid - 16110-51-3

CAS No. 16110-51-3
Product Name Cromoglicic acid
Molecular Formula C23H16O11
Molecular Weight 468.4 g/mol
IUPAC Name 5-[3-(2-carboxy-4-oxochromen-5-yl)oxy-2-hydroxypropoxy]-4-oxochromene-2-carboxylic acid
Standard InChI InChI=1S/C23H16O11/c24-11(9-31-14-3-1-5-16-20(14)12(25)7-18(33-16)22(27)28)10-32-15-4-2-6-17-21(15)13(26)8-19(34-17)23(29)30/h1-8,11,24H,9-10H2,(H,27,28)(H,29,30)
Standard InChIKey IMZMKUWMOSJXDT-UHFFFAOYSA-N
SMILES C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)O)O)C(=O)C=C(O2)C(=O)O
Canonical SMILES C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)O)O)C(=O)C=C(O2)C(=O)O
Appearance Solid powder
Colorform Colorless crystals from ethanol + ethe
Melting Point 421 to 423 °F (NTP, 1992)
241 dec °C
241-242 °C (decomposes)
241-242°C
Physical Description Chromoglicic acid is a solid. (NTP, 1992)
Solid
Description Cromolyn is a synthetic mast cell stabilizer with anti-inflammatory activity. Cromolyn probably interferes with the antigen-mediated calcium ion influx into mast cells. This prevents mast cell degranulation, resulting in mast cell stabilization and inhibition of the release of inflammatory mediators, such as histamine and leukotrienes, which are involved in type I allergic reactions. Cromolyn also prevents inflammatory mediator release from eosinophils.
Cromoglicic acid, also known as cromolyn or cromoglycate, belongs to the class of organic compounds known as chromones. Chromones are compounds containing a benzopyran-4-one moiety. Cromoglicic acid is a drug which is used for the management of patients with bronchial asthma. also used in the treatment of vernal keratoconjunctivitis, vernal conjunctivitis, and vernal keratitis. Cromoglicic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cromoglicic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, cromoglicic acid is primarily located in the membrane (predicted from logP).
Cromolyn is a Mast Cell Stabilizer. The physiologic effect of cromolyn is by means of Decreased Histamine Release.
Related CAS 15826-37-6 (Parent)
Shelf Life VERY STABLE WITH NO DEGRADATION UNDER NORMAL STORAGE CONDITIONS EXCEPT FOR MOISTURE GAIN /DISODIUM/
Solubility 210 mg/L
3.58e-02 g/L
Synonyms Aarane
Acid, Cromoglicic
Acid, Cromoglycic
Bicromat Spray
Cromoglicic Acid
Cromoglycate
Cromoglycate, Disodium
Cromoglycate, Sodium
Cromoglycic Acid
Cromolyn
Cromolyn Sodium
Disodium Cromoglycate
FPL 670
FPL-670
FPL670
Intal
Lomudal
Nalcrom
Nasalcrom
Opticrom
Sodium Cromoglycate
Vicrom
PubChem Compound 2882
Last Modified Nov 11 2021
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